![molecular formula C11H22O2 B1683397 Undecanoic acid CAS No. 112-37-8](/img/structure/B1683397.png)
Undecanoic acid
Overview
Description
Undecanoic acid, also known as Hendecanoic acid or Undecylic acid, is a straight-chain, eleven-carbon saturated medium-chain fatty acid . It is a white crystalline solid, insoluble in water, with a specific gravity of 0.85 . It is found in body fluids and is the most fungitoxic of the C7:0 - C18:0 fatty acid series . It has a role as a human metabolite and an antifungal agent .
Synthesis Analysis
This compound has been studied for its antifungal properties, particularly against dermatophytes . The toxic effect of this compound involves modulation of fungal metabolism through its effects on the expression of fungal genes that are critical for virulence .
Molecular Structure Analysis
The molecular formula of this compound is C11H22O2 . Its IUPAC name is this compound, and its InChI is InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13) . The molecular weight is 186.29 g/mol .
Chemical Reactions Analysis
This compound can react with aqueous solutions of nitrites and thiosulfates to give H2S and SO3, and with dithionites to give SO2 . These reactions generate heat . It can be oxidized by strong oxidizing agents and reduced by strong reducing agents .
Physical And Chemical Properties Analysis
This compound is a white crystalline solid . It is insoluble in water and has a specific gravity of 0.85 . The molecular formula is C11H22O2, and the molecular weight is 186.29 g/mol .
Scientific Research Applications
Role in Cardiovascular Health
Undecanoic acid, particularly in the form of testosterone undecanoate, has shown potential benefits in cardiovascular health. A study highlighted the use of testosterone undecanoate in improving angina pectoris in patients with coronary heart disease, suggesting a potential cardiovascular benefit (Alexandersen et al., 1996). This points towards undecanoate esters' possible protective roles against cardiovascular diseases, expanding the therapeutic applications of this compound beyond its traditional uses.
Mechanism of Action
Target of Action
Undecanoic acid, also known as undecylic acid, is a saturated medium-chain fatty acid with known antifungal effects . Its primary targets are fungi, specifically dermatophytes . In particular, it has been most widely studied against Trichophyton rubrum .
Mode of Action
This compound exerts its antifungal effects by modulating fungal metabolism through its effects on the expression of fungal genes that are critical for virulence . It causes damage to the cell wall and plasma membrane of fungi , thereby altering membrane permeability and facilitating drug uptake .
Biochemical Pathways
The toxic effect of this compound involves pivotal processes in the cell wall, membrane assembly, lipid metabolism, pathogenesis, and even mRNA processing . It inhibits the production of exocellular keratinase, lipase, and the biosynthesis of several phospholipids in T. rubrum .
Pharmacokinetics
Its suitability for chemical modification might be useful in synergic therapies , potentially enhancing its bioavailability.
Result of Action
The result of this compound’s action is the inhibition of fungal growth, making it an effective antifungal agent . It elicits profound effects on pivotal processes in the cell wall, membrane assembly, lipid metabolism, pathogenesis, and even mRNA processing .
Action Environment
Considering its known antifungal activities and associated mechanisms, this compound shows promise as a novel therapeutic against fungal infections .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Undecanoic acid plays a significant role in biochemical reactions, particularly due to its antifungal properties. It interacts with several enzymes and proteins, including extracellular keratinases and lipases produced by fungi such as Trichophyton rubrum . These interactions inhibit the synthesis of essential phospholipids and disrupt the cell wall and membrane assembly of the fungi, leading to their death .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. In fungal cells, it disrupts the cell wall and plasma membrane, leading to cell lysis . It also modulates fungal metabolism by affecting the expression of genes critical for virulence . Additionally, this compound influences cell signaling pathways and gene expression, contributing to its antifungal efficacy .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to and inhibits key enzymes involved in lipid metabolism, such as fatty acid synthase . This inhibition disrupts the synthesis of essential lipids, leading to cell membrane instability and cell death. Furthermore, this compound affects gene expression by modulating transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, but its antifungal activity can decrease due to degradation . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained inhibition of fungal growth and metabolism .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it effectively inhibits fungal growth without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including irritation and damage to tissues . These threshold effects highlight the importance of careful dosage management in therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to lipid metabolism. It interacts with enzymes such as fatty acid synthase and acetyl-CoA carboxylase, affecting the synthesis and degradation of fatty acids . These interactions can alter metabolic flux and metabolite levels, contributing to its antifungal properties .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization to target sites, such as fungal cell membranes, where it exerts its antifungal effects . The compound’s distribution is also influenced by its lipophilic nature, allowing it to accumulate in lipid-rich environments .
Subcellular Localization
This compound’s subcellular localization is crucial for its activity and function. It is primarily localized to the cell membrane and cytoplasm, where it disrupts membrane integrity and inhibits lipid synthesis . Targeting signals and post-translational modifications may direct this compound to specific compartments, enhancing its antifungal efficacy .
Properties
IUPAC Name |
undecanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDPHROOEEOARMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O2 | |
Record name | UNDECANOIC ACID | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID8021690 | |
Record name | Undecanoic acid | |
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Molecular Weight |
186.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Undecanoic acid is a white crystalline solid. Insoluble in water. Specific gravity 0.85. Hence floats on water., Other Solid, White solid; mp= 28.5 deg C; [CHRIS] Colorless solidified mass or fragments; mp = 28-31 deg C; [Sigma-Aldrich MSDS], Solid, colourless crystals/ faint fatty, aldehydic odour | |
Record name | UNDECANOIC ACID | |
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Record name | Undecanoic acid | |
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Record name | Undecanoic acid | |
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Record name | Undecanoic acid | |
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Boiling Point |
442.2 °F at 160 mmHg (USCG, 1999) | |
Record name | UNDECANOIC ACID | |
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Flash Point |
greater than 230 °F (USCG, 1999) | |
Record name | UNDECANOIC ACID | |
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Solubility |
0.0522 mg/mL, Insoluble in water; very soluble in alcohol, chloroform, acetone | |
Record name | Undecanoic acid | |
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Record name | Undecanoic acid | |
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Density |
0.891 (USCG, 1999) - Less dense than water; will float, 0.9948 (20°/20°) | |
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Record name | Undecanoic acid | |
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CAS No. |
112-37-8 | |
Record name | UNDECANOIC ACID | |
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Record name | UNDECANOIC ACID | |
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Record name | Undecanoic acid | |
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Melting Point |
83.3 °F (USCG, 1999), 28.6 °C | |
Record name | UNDECANOIC ACID | |
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Retrosynthesis Analysis
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